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molecular formula C11H10N2O B1366886 1-[4-(1H-pyrazol-1-yl)phenyl]ethanone CAS No. 25699-98-3

1-[4-(1H-pyrazol-1-yl)phenyl]ethanone

Cat. No. B1366886
CAS RN: 25699-98-3
M. Wt: 186.21 g/mol
InChI Key: SGXKUEXZFMNYRE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09162953B2

Procedure details

Following General Procedure A (90° C., 30 hours), 1H-pyrazole (205 mg, 3.0 mmol) is coupled with 1-(4-bromophenyl)ethanone (398 mg, 2.0 mmol). The crude brown oil is purified by flash chromatography on silica gel (eluent: dichloromethane/hexanes=50/50) to provide 300 mg (81% isolated yield) of the desired product as a white solid.
Name
1H-pyrazole
Quantity
205 mg
Type
reactant
Reaction Step One
Name
1-(4-bromophenyl)ethanone
Quantity
398 mg
Type
reactant
Reaction Step Two
Name
desired product

Identifiers

REACTION_CXSMILES
[NH:1]1[CH:5]=[CH:4][CH:3]=[N:2]1.Br[C:7]1[CH:12]=[CH:11][C:10]([C:13](=[O:15])[CH3:14])=[CH:9][CH:8]=1>>[N:1]1([C:7]2[CH:12]=[CH:11][C:10]([C:13](=[O:15])[CH3:14])=[CH:9][CH:8]=2)[CH:5]=[CH:4][CH:3]=[N:2]1

Inputs

Step One
Name
1H-pyrazole
Quantity
205 mg
Type
reactant
Smiles
N1N=CC=C1
Step Two
Name
1-(4-bromophenyl)ethanone
Quantity
398 mg
Type
reactant
Smiles
BrC1=CC=C(C=C1)C(C)=O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The crude brown oil is purified by flash chromatography on silica gel (eluent: dichloromethane/hexanes=50/50)
CUSTOM
Type
CUSTOM
Details
to provide

Outcomes

Product
Name
desired product
Type
product
Smiles
N1(N=CC=C1)C1=CC=C(C=C1)C(C)=O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.